Cas no 2171577-62-9 (3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid
• CAS No: 2171577-62-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6264238
• PubChem ID: 165529024
• Update Time: 2025-07-09

3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid
• EN300-1545612
• EN300-1531522
• (1r,3r)-3-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutane-1-carboxylic acid
• (1s,3s)-3-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutane-1-carboxylic acid
• EN300-1545390
• 2171577-62-9
• 3-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C26H28N2O5/c29-24(27-17-12-16(13-17)25(30)31)23(11-15-9-10-15)28-26(32)33-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,15-17,22-23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： PFEZDKRAIXMLBG-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid

Introduction to 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid (CAS No. 2171577-62-9)

3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid, identified by the CAS number 2171577-62-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a cyclobutane core with functional groups that make it a promising candidate for further exploration in drug discovery and development.

The structural motif of 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid includes a cyclopropyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further underscores its potential utility in peptide mimetics and protease inhibition studies. The amide linkage and the carboxylic acid terminus provide additional sites for chemical modification, making this compound a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid with various biological targets. Studies suggest that the fluorene moiety may facilitate strong hydrophobic interactions with protein pockets, while the cyclopropyl group could engage in favorable van der Waals contacts. These insights have guided the design of novel derivatives aimed at improving pharmacokinetic properties and therapeutic efficacy.

In the realm of drug discovery, the synthesis of 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid has been optimized using state-of-the-art synthetic methodologies. The incorporation of advanced catalytic techniques has allowed for higher yields and purities, reducing the cost of production while maintaining structural integrity. This progress is crucial for enabling large-scale biophysical studies and preclinical trials.

The potential applications of 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutane-1-carboxylic acid extend beyond traditional pharmaceuticals. Researchers are exploring its utility in materials science, particularly in the development of organic electronic components where its rigid cyclic structure could contribute to enhanced stability and performance. Additionally, its unique chemical properties make it an attractive candidate for use in biosensors and diagnostic tools.

Current research initiatives are focusing on understanding the mechanistic aspects of 3-(3-cyclopropyl)-2-{[(9H-fluorenin]-methylcarbonylamino]propanoylamidocyclobutane}-1-carboxylic acid (a variant name reflecting similar structural features). By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists aim to elucidate its three-dimensional conformation and dynamic behavior. These structural insights are essential for rationalizing its biological activity and designing next-generation analogs.

The role of CAS No. 2171577 62 9 in academic research cannot be overstated. It serves as a benchmark compound for teaching purposes, allowing students to delve into complex organic synthesis and mechanistic studies. Moreover, its availability through specialized chemical suppliers has democratized access to this valuable building block, fostering innovation across multiple disciplines.

As the pharmaceutical industry continues to evolve, compounds like 3-(cyclopropyl)-2-{[(fluorenylmethylcarbonyl)amino]propanoylamidocyclobutane}-1-carboxylic acid (another variant name highlighting key features) will play an increasingly pivotal role in addressing unmet medical needs. The ongoing development of novel synthetic routes and analytical techniques ensures that researchers will have access to increasingly pure and functionalized derivatives, accelerating the pace of discovery.

In conclusion, CAS No 2171577 62 9 represents a cornerstone in modern medicinal chemistry. Its multifaceted applications, coupled with its robust structural framework, position it as a cornerstone for future research endeavors. As scientists continue to uncover new possibilities, this compound is poised to contribute significantly to advancements in both academia and industry.